![molecular formula C17H19N5O4S B2451770 3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034532-83-5](/img/structure/B2451770.png)
3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H19N5O4S and its molecular weight is 389.43. The purity is usually 95%.
BenchChem offers high-quality 3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Immunomodulating Activity
Studies on quinazoline dione derivatives have shown immunomodulating and immunorestorative activities. For example, 3-(2-Mercaptoethyl)quinazoline-2,4(1 H,3 H)-dione, a compound with a somewhat related structure, demonstrated the formation of several metabolites after administration, indicating its potential for biological modification and relevance in immunological research contexts (Langner et al., 1994).
Synthesis and Biological Activities
Quinazoline diones and related compounds have been synthesized for various biological applications. For instance, novel synthetic routes have been explored for creating derivatives with antimicrobial and antifungal activities, showcasing the chemical flexibility and potential therapeutic uses of these molecules (Vidule, 2011).
Antioxidant Properties
Research into the antioxidant evaluation of new pyrazolopyridine derivatives, which share structural motifs with quinazoline diones, highlights the interest in these compounds for their potential to mitigate oxidative stress, further emphasizing the versatility of quinazoline-based structures in medicinal chemistry (Gouda, 2012).
Competitive AMPA Receptor Antagonists
Quinazolinedione sulfonamides have been identified as a novel class of competitive AMPA receptor antagonists, indicating their significance in neuropharmacology and potential application in treating neurological disorders. This research suggests that compounds with sulfonamide groups attached to quinazoline diones could have important implications for developing new drugs for neurological conditions (Koller et al., 2011).
properties
IUPAC Name |
3-[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O4S/c1-20-10-15(18-11-20)27(25,26)21-8-6-12(7-9-21)22-16(23)13-4-2-3-5-14(13)19-17(22)24/h2-5,10-12H,6-9H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJYBWBFWIYDTFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.